Cas no 111787-92-9 (3-Furanmethanol, 5-(4-methoxyphenyl)-2-methyl-)

• Product Name: 3-Furanmethanol, 5-(4-methoxyphenyl)-2-methyl-
• CAS No: 111787-92-9
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 1199269
• PubChem ID: 23074277
• Update Time: 2025-04-20

3-Furanmethanol, 5-(4-methoxyphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanol, 5-(4-methoxyphenyl)-2-methyl-
• DTXSID301259425
• 5-(4-Methoxyphenyl)-2-methyl-3-furanmethanol
• SCHEMBL3112745
• 111787-92-9

• Inchi： 1S/C13H14O3/c1-9-11(8-14)7-13(16-9)10-3-5-12(15-2)6-4-10/h3-7,14H,8H2,1-2H3
• InChI Key： URUSYZYBXAGIFO-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CO)C=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 218.09432
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.6Ų

Experimental Properties

• PSA: 42.6